88-00-6

Ethyl 2,4-dichloro-3-oxobutyrate

In Stock

• CAS RN:
• 88-00-6

• Formula:
• C6H8Cl2O3

• InChI:
• InChI=1S/C6H8Cl2O3/c1-2-11-6(10)5(8)4(9)3-7/h5H,2-3H2,1H3

• InChIKey:
• GPDFVBIDCBPHSW-UHFFFAOYSA-N

• Ethyl 2,4-dichloro-3-oxobutyrate is a useful research compound. Its molecular formula is C6H8Cl2O3 and its molecular weight is 199.03 g/mol. The purity is usually 95%.

Heleurine

In Stock

• CAS RN:
• 488-00-6

• Formula:
• C16H27NO4

• InChI:
• InChI=1S/C16H27NO4/c1-11(2)16(19,12(3)20-4)15(18)21-10-13-7-9-17-8-5-6-14(13)17/h7,11-12,14,19H,5-6,8-10H2,1-4H3

• InChIKey:
• AORFDVNAPHMKAU-INWMFGNUSA-N

• Unii-08X0R3476G is a natural product found in Heliotropium europaeum and Heliotropium bacciferum with data available.

N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide

In Stock

• CAS RN:
• 851988-00-6

• Formula:
• C18H19N3O5S

• InChI:
• InChI=1S/C18H19N3O5S/c1-23-11-6-5-10(9-14(11)26-4)17(22)20-21-18-19-15-12(24-2)7-8-13(25-3)16(15)27-18/h5-9H,1-4H3,(H,19,21)(H,20,22)

• InChIKey:
• UXYLZGHCVQHHPG-UHFFFAOYSA-N

• N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide is a useful research compound. Its molecular formula is C18H19N3O5S and its molecular weight is 389.43. The purity is usually 95%.

N-(3,4-dichlorophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide

In Stock

• CAS RN:
• 872988-00-6

• Formula:
• C17H12Cl2N4OS

• InChI:
• InChI=1S/C17H12Cl2N4OS/c18-13-4-3-12(8-14(13)19)21-16(24)10-25-17-6-5-15(22-23-17)11-2-1-7-20-9-11/h1-9H,10H2,(H,21,24)

• InChIKey:
• HILWHQDTAMOEOH-UHFFFAOYSA-N

• N-(3,4-dichlorophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H12Cl2N4OS and its molecular weight is 391.27. The purity is usually 95%.

7-chloro-3-((3,4-dimethylphenyl)sulfonyl)-N-(4-methoxybenzyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893788-00-6

• Formula:
• C25H22ClN5O3S

• InChI:
• InChI=1S/C25H22ClN5O3S/c1-15-4-10-20(12-16(15)2)35(32,33)25-24-28-23(27-14-17-5-8-19(34-3)9-6-17)21-13-18(26)7-11-22(21)31(24)30-29-25/h4-13H,14H2,1-3H3,(H,27,28)

• InChIKey:
• YQWXBYARFLCSJF-UHFFFAOYSA-N

• 7-chloro-3-((3,4-dimethylphenyl)sulfonyl)-N-(4-methoxybenzyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H22ClN5O3S and its molecular weight is 507.99. The purity is usually 95%.

3-(4-Chlorophenyl)-2',5'-dimethylpropiophenone

In Stock

• CAS RN:
• 898788-00-6

• Formula:
• C17H17ClO

• InChI:
• InChI=1S/C17H17ClO/c1-12-3-4-13(2)16(11-12)17(19)10-7-14-5-8-15(18)9-6-14/h3-6,8-9,11H,7,10H2,1-2H3

• InChIKey:
• ZXAXOZLAGLKGLZ-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-2',5'-dimethylpropiophenone is a useful research compound. Its molecular formula is C17H17ClO and its molecular weight is 272.8 g/mol. The purity is usually 95%.

(4E)-1-(4-bromophenyl)-4-[[2-[[(E)-[1-(4-bromophenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione

• CAS RN:
• 107888-00-6

• Formula:
• C36H24Br2N4O4S2

• InChI:
• InChI=1S/C36H24Br2N4O4S2/c37-23-11-15-25(16-12-23)41-33(45)31(43)27(35(41)47)29(21-7-3-1-4-8-21)39-19-20-40-30(22-9-5-2-6-10-22)28-32(44)34(46)42(36(28)48)26-17-13-24(38)14-18-26/h1-18,39-40H,19-20H2/b29-27+,30-28+

• InChIKey:
• RAOCEYFQTBSZGD-UHFFFAOYSA-N

• (4E)-1-(4-bromophenyl)-4-[[2-[[(E)-[1-(4-bromophenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione, also known as (4E)-1-(4-bromophenyl)-4-[[2-[[(E)-[1-(4-bromophenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione, is a useful research compound. Its molecular formula is C36H24Br2N4O4S2 and its molecular weight is 800.5 g/mol. The purity is usually 95%.

(Z)-ethyl 5-(2-cyano-3-(furan-2-yl)acryloyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate

In Stock

• CAS RN:
• 301688-00-6

• Formula:
• C17H16N2O4

• InChI:
• InChI=1S/C17H16N2O4/c1-4-22-17(21)14-10(2)15(19-11(14)3)16(20)12(9-18)8-13-6-5-7-23-13/h5-8,19H,4H2,1-3H3/b12-8-

• InChIKey:
• QWYVDAOROVSJKB-WQLSENKSSA-N

• (Z)-ethyl 5-(2-cyano-3-(furan-2-yl)acryloyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C17H16N2O4 and its molecular weight is 312.325. The purity is usually 95%.

1-Hydroxy-5-methylindolin-2-one

• CAS RN:
• 131388-00-6

• Formula:
• C9H9NO2

• InChI:
• InChI=1S/C9H9NO2/c1-6-2-3-8-7(4-6)5-9(11)10(8)12/h2-4,12H,5H2,1H3

• InChIKey:
• UKOHDLVWPXYVPV-UHFFFAOYSA-N

• 1-Hydroxy-5-methylindolin-2-one, also known as 1-Hydroxy-5-methylindolin-2-one, is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.

(4-(6-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(1-tosylpyrrolidin-2-yl)methanone

In Stock

• CAS RN:
• 1048388-00-6

• Formula:
• C24H28N4O4S2

• InChI:
• InChI=1S/C24H28N4O4S2/c1-17-5-8-19(9-6-17)34(30,31)28-11-3-4-21(28)23(29)26-12-14-27(15-13-26)24-25-20-10-7-18(32-2)16-22(20)33-24/h5-10,16,21H,3-4,11-15H2,1-2H3

• InChIKey:
• DVCMQLQKFZCXJV-UHFFFAOYSA-N

• (4-(6-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(1-tosylpyrrolidin-2-yl)methanone is a useful research compound. Its molecular formula is C24H28N4O4S2 and its molecular weight is 500.63. The purity is usually 95%.

5-amino-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide

In Stock

• CAS RN:
• 1153288-00-6

• Formula:
• C11H16FN3O

• InChI:
• InChI=1S/C11H16FN3O/c1-15(2)6-5-14-11(16)9-7-8(13)3-4-10(9)12/h3-4,7H,5-6,13H2,1-2H3,(H,14,16)

• InChIKey:
• RDUKROIXCYTTCH-UHFFFAOYSA-N

• 5-amino-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide is a useful research compound. Its molecular formula is C11H16FN3O and its molecular weight is 225.267. The purity is usually 95%.

1-(3-((4-Chlorophenyl)sulfonyl)azetidin-1-yl)-2-(pyrimidin-2-ylthio)ethanone

In Stock

• CAS RN:
• 1797088-00-6

• Formula:
• C15H14ClN3O3S2

• InChI:
• InChI=1S/C15H14ClN3O3S2/c16-11-2-4-12(5-3-11)24(21,22)13-8-19(9-13)14(20)10-23-15-17-6-1-7-18-15/h1-7,13H,8-10H2

• InChIKey:
• QRBZDIKXTBMBDE-UHFFFAOYSA-N

• 1-(3-((4-Chlorophenyl)sulfonyl)azetidin-1-yl)-2-(pyrimidin-2-ylthio)ethanone is a useful research compound. Its molecular formula is C15H14ClN3O3S2 and its molecular weight is 383.87. The purity is usually 95%.

2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-4-carboxylic acid

In Stock

• CAS RN:
• 1823188-00-6

• Formula:
• C11H6ClF3N2O2S

• InChI:
• InChI=1S/C11H6ClF3N2O2S/c12-6-1-5(11(13,14)15)3-16-7(6)2-9-17-8(4-20-9)10(18)19/h1,3-4H,2H2,(H,18,19)

• InChIKey:
• BTQLNDSIGVDIFP-UHFFFAOYSA-N

• 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H6ClF3N2O2S and its molecular weight is 322.69 g/mol. The purity is usually 95%.

[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-[1-(2-methoxyphenyl)cyclopropyl]methanone

Usually In Stock

• CAS RN:
• 2379988-00-6

• Formula:
• C24H25N3O2

• InChI:
• InChI=1S/C24H25N3O2/c1-29-21-9-5-2-6-18(21)24(12-13-24)23(28)26-14-17(15-26)27-20-8-4-3-7-19(20)25-22(27)16-10-11-16/h2-9,16-17H,10-15H2,1H3

• InChIKey:
• DIMACFXTSDMQAE-UHFFFAOYSA-N

• [3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-[1-(2-methoxyphenyl)cyclopropyl]methanone is a useful research compound. Its molecular formula is C24H25N3O2 and its molecular weight is 387.483. The purity is usually 95%.

(2-Chloro-pyrimidin-4-ylmethyl)-isopropyl-amine

Usually In Stock

• CAS RN:
• 1289388-00-6

• Formula:
• C8H12ClN3

• InChI:
• InChI=1S/C8H12ClN3/c1-6(2)11-5-7-3-4-10-8(9)12-7/h3-4,6,11H,5H2,1-2H3

• InChIKey:
• UNAUCVUNRJNDJG-UHFFFAOYSA-N

• (2-Chloro-pyrimidin-4-ylmethyl)-isopropyl-amine is a useful research compound. Its molecular formula is C8H12ClN3 and its molecular weight is 185.655. The purity is usually 95%.